molecular formula C25H20N4O2S3 B2708420 2-((3-benzyl-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)-N-(3-(methylthio)phenyl)acetamide CAS No. 1223965-72-7

2-((3-benzyl-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)-N-(3-(methylthio)phenyl)acetamide

Cat. No. B2708420
CAS RN: 1223965-72-7
M. Wt: 504.64
InChI Key: GVWKHNFHPPJQKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of 4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine . These types of compounds have been synthesized by substituting the benzene ring in the quinazolone molecule by the pyridine ring . They have been tested on animals for antiphlogistic, analgetic and antipyretic activities and for effects on the central nervous system .


Synthesis Analysis

The synthesis of similar compounds has been achieved by the condensation of 2-acetaminonicotinic acid and a primary amine or by the reaction of 2-aminonicotinic acid with acetic acid and a primary amine . A one-pot three-component reaction of aldehydes, barbituric acid and ammonium acetate/urea in DIPEAc at room temperature has also been used .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds involve the condensation of 2-acetaminonicotinic acid and a primary amine or the reaction of 2-aminonicotinic acid with acetic acid and a primary amine .

Scientific Research Applications

Pharmacokinetics and Metabolism

  • Studies on different compounds have explored their metabolism, bioavailability, and pharmacokinetics in humans. For instance, investigations into MDL 100,240, a dual inhibitor of angiotensin-converting enzyme and neutral endopeptidase, provided insights into the bioavailability and accumulation over repeated oral administration, highlighting the complex interplay between drug absorption, metabolism, and excretion in therapeutic contexts (Rousso et al., 2000).

Toxicological and Safety Assessments

  • Research on the tolerance and potential nephrotoxicity of certain antibiotics and their combinations with other drugs, like gentamicin, underscores the importance of evaluating the safety profiles of pharmaceutical compounds. Such studies are crucial for identifying adverse effects and optimizing dosing regimens to minimize risks to patients (Mondorf Aw, 1979).

Metabolite Identification and Oxidative Stress

  • The identification of urine metabolites following the consumption of specific compounds, such as PhIP from cooked chicken, provides a framework for understanding how complex molecules are metabolized and excreted in humans. Such studies contribute to the broader knowledge of drug metabolism and the potential impact of diet-derived mutagens on human health (Kulp et al., 2000).

Future Directions

The future directions for research on this compound could include further exploration of its potential effects on the central nervous system, as well as its antiphlogistic, analgetic and antipyretic activities . Further studies could also explore its potential as a tyrosinase inhibitor and anticancer agent .

properties

IUPAC Name

2-[(5-benzyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-4-yl)sulfanyl]-N-(3-methylsulfanylphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H20N4O2S3/c1-32-18-10-5-9-17(13-18)27-20(30)15-33-25-28-21-19-11-6-12-26-23(19)34-22(21)24(31)29(25)14-16-7-3-2-4-8-16/h2-13H,14-15H2,1H3,(H,27,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GVWKHNFHPPJQKJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=CC=CC(=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC5=C3C=CC=N5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H20N4O2S3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

504.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((3-benzyl-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)-N-(3-(methylthio)phenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.